BENGHE Foundational & Exploratory

Check Availability & Pricing

4-(Dimethylamino)benzoyl chloride physical and
chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-(Dimethylamino)benzoyl chloride

Cat. No.: B1308649

An In-depth Technical Guide to 4-
(Dimethylamino)benzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-(Dimethylamino)benzoyl chloride, a versatile reagent in organic synthesis.
The information is presented to support its application in research and development,
particularly in the synthesis of novel compounds and derivatization for analytical purposes.

Core Physical and Chemical Properties

4-(Dimethylamino)benzoyl chloride, also known as p-(Dimethylamino)benzoyl chloride, is a
monoacyl halide. It presents as a solid and is characterized by its reactivity, particularly towards
nucleophiles. Due to its sensitivity, it requires careful handling and storage under inert, dry
conditions.

Physical Properties

The key physical properties of 4-(Dimethylamino)benzoyl chloride are summarized in the
table below, providing a quick reference for experimental planning.
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Property Value Reference(s)
Molecular Formula CoH10CINO [1]
Molecular Weight 183.635 g/mol [1]
Appearance White to tan crystalline powder  [2]
Melting Point 145-149 °C (lit.) [3]
Boiling Point 180 °C at 15 mmHg [4]
Density 1.209 g/cm3 [2]
Solubility Reacts with water [5]

Chemical Properties and Safety Information

Understanding the chemical reactivity and hazards associated with 4-
(Dimethylamino)benzoyl chloride is crucial for its safe handling and effective use in
experimental work.

Property Description Reference(s)

Reacts violently with water,
Reactivity amines, and alcohols. Itis [41.[6]

sensitive to moisture and air.

Stable under recommended
Stability storage conditions (cool, dry, [6]

inert atmosphere).

Hazard Class 8 (Corrosive) [6]

Causes severe skin burns and
Hazard Statements [7]
eye damage.

Strong oxidizing agents, water,
Incompatible Materials alcohols, and amines (unless [4]

for a specific reaction).
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Experimental Protocols

Detailed methodologies for the synthesis and a common application of 4-
(Dimethylamino)benzoyl chloride are provided below. These protocols are intended as a
guide and may require optimization based on specific experimental contexts.

Synthesis of 4-(Dimethylamino)benzoyl Chloride

A common method for the synthesis of 4-(Dimethylamino)benzoyl chloride is the reaction of
4-Dimethylaminobenzoic acid with thionyl chloride.

Procedure Details:

Suspend 4-Dimethylaminobenzoic acid (1.0 equivalent) in ethyl acetate.
o Add thionyl chloride (2.0 equivalents) dropwise to the stirred suspension.

 After the addition is complete, continue stirring until the reaction is complete (monitoring by
TLC is recommended).

» Remove the solvent by rotary evaporation to yield the crude product as a solid.

» Recrystallize the solid from ethyl acetate to afford pure 4-(Dimethylamino)benzoyl
chloride.[4]
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Amidation Reaction with Primary Amines

4-(Dimethylamino)benzoyl chloride readily reacts with primary and secondary amines to
form the corresponding amides. This reaction is fundamental to its use as a derivatizing agent.

General Procedure:

» Dissolve the acid chloride (1.0 equivalent) in a suitable aprotic solvent (e.g., Cyrene™) and
cool the solution to 0 °C.

e Add triethylamine (1.1 equivalents) followed by the primary amine (1.0 equivalent).
» Allow the reaction mixture to warm to room temperature over 1 hour.
o Add water to precipitate the amide product.

« Filter the precipitate and wash with water to yield the pure amide.

Experimental Workflows
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The following diagram illustrates a typical workflow for the derivatization of an amine with 4-
(Dimethylamino)benzoyl chloride for applications such as enhancing detectability in HPLC
analysis.

Derivatization Reaction

Analyte (Amine) 4-(Dimethylamino)benzoyl chloride Base (e.g., Triethylamine) Aprotic Solvent

Reaction at 0°C to RT

Workup & Analysis

Quenching (e.g., with water)

HPLC Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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